Cas no 41479-14-5 (Poly(oxy-1,2-ethanediyl),a,a'-(1,4-phenylenedicarbonyl)bis[w-hydroxy-)

Poly(oxy-1,2-ethanediyl),a,a'-(1,4-phenylenedicarbonyl)bis[w-hydroxy- structure
41479-14-5 structure
Product Name:Poly(oxy-1,2-ethanediyl),a,a'-(1,4-phenylenedicarbonyl)bis[w-hydroxy-
CAS No:41479-14-5
MF:C12H14O6
MW:254.235964298248
CID:329663
PubChem ID:13739
Update Time:2025-04-19

Poly(oxy-1,2-ethanediyl),a,a'-(1,4-phenylenedicarbonyl)bis[w-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • bis(2-hydroxyethyl) benzene-1,4-dicarboxylate
    • SY057424
    • UNII-J61IL5R964
    • 41479-14-5
    • HSDB 5775
    • 1,4-Benzenedicarboxylic acid, 1,4-bis(2-hydroxyethyl) ester
    • Q865947
    • bishydroxyethylterephthalate
    • bis-hydroxylethyl terephthalate
    • ETHYLENE GLYCOL, TEREPHTHALATE (2:1)
    • Bis(-hydroxyethyl) terephthalate
    • 959-26-2
    • 1,4-Benzenedicarboxylic acid, bis(2-hydroxyethyl) ester
    • Bis(beta-hydroxyethyl) terephthalate
    • Bis(ethylene glycol) terephthalate
    • bis(2-hydroxyethyl)benzene-1,4-dicarboxylate
    • TEREPHTHALIC ACID DIETHYLENE GLYCOL ESTER
    • B3429
    • C8X
    • terephthalic acid diglycol ester
    • BIS(2-HYDROXYETHYL) 1,4-BENZENEDICARBOXYLATE
    • Terephthalic Acid Bis(2-hydroxyethyl) Ester
    • Bis(hydroxyethyl) terephthalate
    • J61IL5R964
    • 1,4-bis(hydroxyethyl) terephthalate
    • Bis(2-hydroxyethyl) terephthalate #
    • bis (2-hydroxyethyl) terephthalate
    • BIS(.BETA.-HYDROXYETHYL) TEREPHTHALATE [HSDB]
    • bis-(beta-hydroxyethyl)-terephthalate
    • BS-49322
    • Bis(2-hydroxyethyl) Terephthalate (>80%)
    • BHET; BHET(J); BHET-N
    • MFCD00081066
    • BHET
    • BIS(2-HYDROXYETHYL) TEREPHTHALATE
    • bis-(2-hydroxyethyl)-terephthalate
    • FT-0623012
    • NS00022907
    • TEREPHTHALICACIDBIS(2-HYDROXYETHYL)ESTER
    • bis-(2-hydroxyethyl) terephthalate
    • EINECS 213-497-6
    • DTXSID3052644
    • SCHEMBL26378
    • F71477
    • Terephthalic acid, bis(2-hydroxyethyl) ester
    • Bis(2-hydroxyethyl)terephthalate
    • Poly(oxy-1,2-ethanediyl),a,a'-(1,4-phenylenedicarbonyl)bis[w-hydroxy-
    • Inchi: 1S/C12H14O6/c13-5-7-17-11(15)9-1-2-10(4-3-9)12(16)18-8-6-14/h1-4,13-14H,5-8H2
    • InChI Key: QPKOBORKPHRBPS-UHFFFAOYSA-N
    • SMILES: O(CCO)C(C1C=CC(C(=O)OCCO)=CC=1)=O

Computed Properties

  • Exact Mass: 254.079
  • Monoisotopic Mass: 254.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 93.1A^2

Experimental Properties

  • Color/Form: White to off white
  • Density: 1.315
  • Melting Point: 106-109°C
  • Boiling Point: 446.5 °C at 760 mmHg
  • Flash Point: 172 °C
  • Refractive Index: 1.552
  • PSA: 93.06000
  • LogP: -0.01520
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